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Compound of Interest

Compound Name: Dibromo p-xylene

Cat. No.: B8357568 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like α,α'-Dibromo-p-xylene is paramount. This document provides immediate,

essential safety protocols, operational guidance, and disposal plans to foster a secure

laboratory environment.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is the first step in safe

handling.

Property Value

CAS Number 623-24-5

Molecular Formula C8H8Br2

Molecular Weight 263.96 g/mol

Appearance Beige to white to light yellow crystal powder

Melting Point 142 - 147 °C / 287.6 - 296.6 °F[1][2]

Boiling Point 245 °C / 473 °F @ 760 mmHg[1][2]

Odor Odorless[1]
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Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent exposure.

Dibromo p-xylene is a lachrymator, meaning it can cause tearing, and is harmful if it comes

into contact with skin or is inhaled.[1]

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Ensure safety showers and eyewash stations are readily accessible.[1]

Personal Protective Equipment:

Eye and Face Protection: Wear chemical safety goggles and a face shield. Standard EN166

or OSHA's eye and face protection regulations in 29 CFR 1910.133 should be followed.[1][3]

Skin Protection:

Wear appropriate protective gloves (e.g., nitrile, neoprene) and clothing to prevent skin

exposure.[1]

Long-sleeved clothing or a lab coat is required.[4]

Respiratory Protection:

For operations that may generate dust, a NIOSH/MSHA or European Standard EN 149

approved respirator should be used.[1] A dust mask of type N95 (US) or type P3 (EN 143)

respirator cartridges are recommended.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling Dibromo p-xylene minimizes risks.

Preparation:

Before handling, ensure all necessary PPE is donned correctly.
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Work within a designated area, such as a chemical fume hood, to control dust and vapors.

[3]

Have spill control materials readily available.

Handling:

Avoid the formation of dust and aerosols.[3]

Avoid contact with skin, eyes, and clothing.[3][5]

Do not breathe dust or vapors.[3][6]

Use only non-sparking tools.

Storage:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep the container tightly closed.[1][3]

Store in a corrosives area, away from incompatible materials such as bases, strong

oxidizing agents, alcohols, amines, and metals.[1][7]

The substance is moisture-sensitive.[7]

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[1][7]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing and shoes. Seek immediate medical attention.[1][6]

[7]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Do not use mouth-to-

mouth resuscitation. Seek immediate medical attention.[1][7]
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Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[1]

[7]

Spill and Disposal Plan
Proper management of spills and waste is essential to protect personnel and the environment.

Spill Cleanup:

Evacuate personnel from the spill area.

Ensure adequate ventilation.

Wear appropriate PPE as described above.

Avoid creating dust.[3]

Sweep up the spilled solid material and shovel it into a suitable, closed container for

disposal.[1][3]

Do not let the chemical enter the environment.[1]

Disposal:

Dispose of waste in an approved waste disposal plant.[1]

Waste material must be disposed of in accordance with local, regional, and national

hazardous waste regulations.[3]

One disposal method is to dissolve or mix the material with a combustible solvent and burn it

in a chemical incinerator equipped with an afterburner and scrubber.[3]

Leave chemicals in their original containers and do not mix with other waste.[3]

Handle uncleaned containers as you would the product itself.[3]

Safe Handling Workflow
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Preparation

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Respirator)

Work in Fume Hood
Ensure Emergency Equipment is Accessible

Use Chemical
(Avoid Dust/Aerosol Formation)

Handling

Spill/Emergency

Storage Disposal

Store in Cool, Dry, Well-Ventilated Area
Keep Container Tightly Closed

Dispose of Waste in Accordance with Regulations
(Use Licensed Disposal Company)

Evacuate, Ventilate, Wear PPE
Clean up with appropriate materials

Provide Immediate First Aid
Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dibromo p-xylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7235218.htm
https://www.chemicalbook.com/msds/alpha-alpha-dibromo-p-xylene.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01776~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2017:50:06~~2%205-Dibromo-p-xylene~~
https://pim-resources.coleparmer.com/sds/50133.pdf
https://www.fishersci.com/store/msds?partNumber=AC107570250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13939~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:10:22~~p-Xylylene%20dibromide~~
https://www.benchchem.com/product/b8357568#personal-protective-equipment-for-handling-dibromo-p-xylene
https://www.benchchem.com/product/b8357568#personal-protective-equipment-for-handling-dibromo-p-xylene
https://www.benchchem.com/product/b8357568#personal-protective-equipment-for-handling-dibromo-p-xylene
https://www.benchchem.com/product/b8357568#personal-protective-equipment-for-handling-dibromo-p-xylene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8357568?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8357568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

